Cas no 1805330-96-4 (Methyl 2,5-dibromo-3-(difluoromethyl)pyridine-6-acetate)

• Product Name: Methyl 2,5-dibromo-3-(difluoromethyl)pyridine-6-acetate
• CAS No: 1805330-96-4
• MF: C₉H₇Br₂F₂NO₂
• MW: 358.962188005447
• CID: 4848683
• Update Time: 2025-06-09

Methyl 2,5-dibromo-3-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,5-dibromo-3-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C9H7Br2F2NO2/c1-16-7(15)3-6-5(10)2-4(9(12)13)8(11)14-6/h2,9H,3H2,1H3
• InChI Key： MNHKARLJKUNTFQ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(N=C1CC(=O)OC)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2,5-dibromo-3-(difluoromethyl)pyridine-6-acetate

Methyl 2,5-dibromo-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805330-96-4): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2,5-dibromo-3-(difluoromethyl)pyridine-6-acetate, identified by its CAS number 1805330-96-4, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly those targeting complex diseases. Its unique structural features, including the presence of bromine and fluorine substituents, make it an invaluable building block for drug development.

The molecular structure of Methyl 2,5-dibromo-3-(difluoromethyl)pyridine-6-acetate consists of a pyridine core substituted with bromine atoms at the 2 and 5 positions, a difluoromethyl group at the 3 position, and an acetic acid methyl ester at the 6 position. This arrangement imparts distinct chemical properties that facilitate its use in multi-step synthetic pathways. The bromine atoms provide reactive sites for further functionalization, while the difluoromethyl group enhances metabolic stability and binding affinity in drug candidates.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced efficacy and reduced side effects. Compounds like Methyl 2,5-dibromo-3-(difluoromethyl)pyridine-6-acetate are particularly valuable in this context due to their ability to serve as precursors for molecules targeting cancer, inflammation, and infectious diseases. The pyridine scaffold is a common motif in many pharmacologically active compounds, and modifications to this core structure can lead to significant improvements in drug properties.

One of the most compelling applications of Methyl 2,5-dibromo-3-(difluoromethyl)pyridine-6-acetate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in diseases such as cancer. By designing molecules that specifically inhibit aberrant kinase activity, researchers can develop treatments that precisely target disease mechanisms without affecting normal cellular processes. The brominated and fluorinated pyridine derivatives derived from this compound have shown promise in preclinical studies as potent inhibitors of various kinases.

Another area where this compound has made significant contributions is in the development of antiviral agents. The growing threat of viral infections has necessitated the discovery of new drugs with broad-spectrum activity. The structural features of Methyl 2,5-dibromo-3-(difluoromethyl)pyridine-6-acetate allow for the creation of molecules that can interfere with viral replication by targeting essential viral enzymes or proteins. Recent studies have highlighted its role in synthesizing novel antiviral compounds that exhibit high selectivity and low toxicity.

The synthetic methodologies employed in producing Methyl 2,5-dibromo-3-(difluoromethyl)pyridine-6-acetate are also noteworthy. Advanced techniques such as cross-coupling reactions, halogenation strategies, and fluorination methods are often utilized to construct its complex framework. These synthetic routes not only highlight the versatility of modern organic chemistry but also underscore the importance of high-quality intermediates like this one in facilitating efficient drug discovery processes.

In conclusion, Methyl 2,5-dibromo-3-(difluoromethyl)pyridine-6-acetate (CAS No. 1805330-96-4) represents a cornerstone compound in pharmaceutical research. Its unique structural attributes make it an indispensable tool for synthesizing a wide range of biologically active molecules. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, compounds like this will undoubtedly play a pivotal role in advancing the field of medicine.